Cas no 100847-50-5 (Benzene, [[(5-chloropentyl)oxy]methyl]-)

• Product Name: Benzene, [[(5-chloropentyl)oxy]methyl]-
• CAS No: 100847-50-5
• MF: C₁₂H₁₇ClO
• MW: 212.715782880783
• CID: 1127290
• PubChem ID: 11424405
• Update Time: 2025-04-20

Benzene, [[(5-chloropentyl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[(5-chloropentyl)oxy]methyl]-
• 5-chloropentoxymethylbenzene
• 5-Benzyloxy-1-chloropentane
• Benzyl 5-chloropentyl ether
• [(5-Chloropentyloxy)methyl]benzene
• MFCD11645081
• ([(5-CHLOROPENTYL)OXY]METHYL)BENZENE
• MFCD31699951
• 100847-50-5
• AKOS009356923
• NFKHVAANLLONKQ-UHFFFAOYSA-N
• 1-[[(5-Chloropentyl)oxy]methyl]benzene-4-D
• 2122800-04-6
• SCHEMBL6941525
• {[(5-CHLOROPENTYL)OXY]METHYL}BENZENE
• SY246304
• EN300-673886
• 1-chloro-5-benzyloxypentane
• DTXSID10465429

• Inchi： 1S/C12H17ClO/c13-9-5-2-6-10-14-11-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11H2
• InChI Key： NFKHVAANLLONKQ-UHFFFAOYSA-N
• SMILES： ClCCCCCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 212.09691
• Monoisotopic Mass: 212.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.032±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 100-105 ºC (0.08 Torr)
• Flash Point: 130.5±16.4 ºC,
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• PSA: 9.23